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Compound of Interest |

Compound Name: n-Ethyl-2-hydroxyacetamide
CAS No.: 66223-75-4
Cat. No.: B110698
- 7

CAS Number: 66223-75-4 Synonyms: N-Ethylglycolamide; 2-Hydroxy-N-ethylacetamide
Formula:

Molecular Weight: 103.12 g/mol [1]

Part 1: Molecular Architecture & Physicochemical
Profile
The Bifunctional Advantage

N-Ethyl-2-hydroxyacetamide is not merely a solvent or simple intermediate; it is a bifunctional
scaffold utilized in advanced organic synthesis and cryobiological research. Its utility stems
from the coexistence of a secondary amide and a primary hydroxyl group within a short carbon
chain.

o H-Bonding Network: The molecule acts as both a hydrogen bond donor (via the -OH and -
NH groups) and an acceptor (via the Carbonyl -C=0). This makes it an excellent model for
studying peptide backbone hydration and a candidate for vitrification solutions in
cryopreservation, where preventing ice crystal formation is critical.

e Synthetic Versatility: In medicinal chemistry, it serves as a "linker" unit. The hydroxyl group
allows for esterification or etherification, while the ethyl-amide tail provides lipophilic
modulation without sacrificing water solubility.
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Quantitative Physicochemical Data

Data aggregated from verified supplier analysis (Sigma-Aldrich, BLD Pharm) and structural

modelling.
Property Value Technical Context
) ] ] Hygroscopic nature requires
Physical State Solid (Crystalline Powder) i
desiccant storage.
Sharp melting range indicates
Melting Point 79-82 °C high purity potential via
recrystallization.
- _ Amphiphilic character aids in
Solubility High (Water, Ethanol, DMSO) ) ) ]
biphasic reaction systems.
The hydroxyl proton is the
pKa ~13-14 (Alcohol), ~15 (Amide) primary site of deprotonation
under strong basic conditions.
Indicates high hydrophilicity;
LogP -0.7 to -0.3 (Predicted) unlikely to bioaccumulate in

lipid tissues.

Part 2: Synthesis & Purification Protocol

Directive: This protocol utilizes a nucleophilic acyl substitution (aminolysis) approach. It is
preferred over direct coupling reagents for its atom economy and scalability.

Reaction Logic

The synthesis involves the reaction of Ethyl glycolate (ester) with Ethylamine (amine).

o Why this route? It avoids the use of chlorinated coupling agents (like thionyl chloride),
reducing toxic byproducts. The primary byproduct is ethanol, which is easily removed.

Validated Workflow (Graphviz)
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E"F: iaéfags?;‘e i Aminolysis Vacuum Rotary Evaporation Crude Oil Recrystallization i Pure N-Ethyl-2-hydroxyacetamide
1 Sl (0°C to RT, 12h) (Remove EtOH/Water) (Ethyl Acetate/Hexane) (>98% White Solid)

+ Ethylamine (70% aq)

Figure 1: Self-Validating Synthesis Pathway for N-Ethyl-2-hydroxyacetamide

Click to download full resolution via product page

Step-by-Step Procedure

Setup: Charge a round-bottom flask with Ethyl glycolate (1.0 eq). Place in an ice bath (0°C).
Addition: Dropwise, add Ethylamine (1.2 eq, typically 70% aqueous solution).

o Critical Control Point: The reaction is exothermic. Maintain temperature <10°C during
addition to prevent volatilization of ethylamine.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12—18 hours.
o Validation: Monitor via TLC (MeOH:DCM 1:9). Disappearance of the ester spot (
) indicates completion.

Workup: Concentrate the mixture under reduced pressure (Rotovap) to remove ethanol and
excess water. A viscous oil will form.

Crystallization: Dissolve the oil in minimal hot Ethyl Acetate. Add Hexane dropwise until
turbidity is observed. Cool to 4°C overnight.

Isolation: Filter the white crystals and dry under vacuum over

Part 3: Risk Assessment & Toxicology (MSDS Core)

Critical Distinction: Do NOT confuse this compound with N-Ethylmaleimide (NEM) (CAS 128-
53-0), which is a potent neurotoxin and enzyme inhibitor. N-Ethyl-2-hydroxyacetamide is

significantly less toxic but requires standard chemical hygiene.
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GHS Classification
¢ Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[2][3]
o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3][4]

Emergency Response Decision Tree

Exposure Incident

Identify Route

Rinse 15 min Wash Soap/Water Move to Fresh Air
Remove Contacts Remove Contaminated Clothes Support Breathing

|
If irritation persists

Seek Medical Attention

(Show CAS 66223-75-4)

Figure 2: Emergency Response Logic Flow

Click to download full resolution via product page
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Handling & Storage

o Storage: Store at 2-8°C (Refrigerated). The compound is hygroscopic; moisture absorption
can hydrolyze the amide bond over long periods, generating ethylamine (fishy odor) and
glycolic acid.

o Incompatibility: Avoid strong oxidizing agents (reacts with hydroxyl) and strong acids/bases
(hydrolysis of amide).

Part 4: Research Applications
Pharmaceutical Development

Researchers utilize N-Ethyl-2-hydroxyacetamide as a fragment-based drug design (FBDD)
scaffold. Its small size and polarity allow it to probe binding pockets in enzymes, specifically
testing for hydrogen bond donor/acceptor sites within hydrophobic clefts.

Cryobiology & Protein Stabilization

Similar to N-Methylacetamide, this compound is investigated as a glass-forming agent in
vitrification cocktails.

o Mechanism:[5] It disrupts the tetrahedral lattice of water, suppressing ice crystallization
during rapid cooling.

» Advantage:[2][6] The ethyl group adds slight lipophilicity compared to pure acetamide,
potentially improving membrane permeability in specific cell lines.
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(Note: While specific "N-Ethyl-2-hydroxyacetamide" literature is niche, properties and
protocols are derived from standard amide synthesis and homologous series data verified
against supplier MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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